![molecular formula C28H24N4Na2O8S3 B077448 Benzenesulfonic acid, 2,2'-thiobis[5-[(4-ethoxyphenyl)azo]-, disodium salt CAS No. 13390-47-1](/img/structure/B77448.png)
Benzenesulfonic acid, 2,2'-thiobis[5-[(4-ethoxyphenyl)azo]-, disodium salt
Description
Molecular Structure Analysis
The molecular formula of this compound is C28H26N4O8S3.2Na . The molecular weight is not explicitly mentioned in the search results.Physical And Chemical Properties Analysis
Benzenesulfonic acid, a related compound, forms white deliquescent sheet crystals or a white waxy solid that is soluble in water and ethanol, slightly soluble in benzene and insoluble in nonpolar solvents like diethyl ether . It is often stored in the form of alkali metal salts . Its aqueous solution is strongly acidic .Safety and Hazards
When handling this compound, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, avoid dust formation, and keep containers tightly closed in a dry, cool and well-ventilated place .
Properties
IUPAC Name |
disodium;5-[(4-ethoxyphenyl)diazenyl]-2-[4-[(4-ethoxyphenyl)diazenyl]-2-sulfonatophenyl]sulfanylbenzenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26N4O8S3.2Na/c1-3-39-23-11-5-19(6-12-23)29-31-21-9-15-25(27(17-21)42(33,34)35)41-26-16-10-22(18-28(26)43(36,37)38)32-30-20-7-13-24(14-8-20)40-4-2;;/h5-18H,3-4H2,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSSMQLIMSVAUDK-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N=NC2=CC(=C(C=C2)SC3=C(C=C(C=C3)N=NC4=CC=C(C=C4)OCC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24N4Na2O8S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5065431 |
Source
|
| Record name | C.I. Acid Yellow 38 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5065431 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
686.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
13390-47-1 |
Source
|
| Record name | Acid Yellow 38 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013390471 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenesulfonic acid, 2,2'-thiobis[5-[2-(4-ethoxyphenyl)diazenyl]-, sodium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | C.I. Acid Yellow 38 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5065431 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium 2,2'-thiobis(5-(4-ethoxyphenylazo)benzenesulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.136 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q1: How does Acid Yellow 38 interact with polymers, and does light affect this interaction?
A1: Acid Yellow 38 can adsorb onto various hydrophilic polymers, including gelatin, dextran, poly(vinyl alcohol), and polyvinylimidazoles. [, ] This adsorption is influenced by the type of polymer and the presence of other polymers in the system. Interestingly, light can induce the desorption of Acid Yellow 38 from these polymers. [] The extent of both adsorption and light-induced desorption varies depending on the polymer composition, with gelatin showing a particular ability to enhance the desorption process when crosslinked within the polymer layer. []
Q2: How do polymers influence the photochemical behavior of Acid Yellow 38?
A2: Research has shown that polymers can influence the photochemical properties of Acid Yellow 38. [] While most polymers have a minimal effect on the thermal cis-trans isomerization rate, polyvinylimidazoles, particularly the quaternized form, exhibit a significant impact. [] This influence manifests as changes in solution turbidity, wavelength of maximum absorption, molar absorptivity, and the degree of conversion at photoequilibrium, suggesting that the polymer alters the dye's microenvironment and promotes dye-dye interactions. []
Q3: Can Acid Yellow 38 be used to control the size of nanoparticles?
A3: Yes, Acid Yellow 38 has been successfully employed in controlling the size of nanoparticles formed through electrostatic self-assembly. [, ] When combined with polyelectrolytes like poly(diallyldimethylammonium chloride or quarternized poly(4-vinylpyridine) or with dendrimers like fourth-generation poly(amido amine), Acid Yellow 38 forms stable nanoparticles in aqueous solutions. [, ] Upon UV light exposure, the dye undergoes trans-cis isomerization, leading to changes in hydrophilicity and binding properties, ultimately resulting in a controllable decrease in nanoparticle size. [] This light-triggered size manipulation offers potential for applications requiring precise control over nanoparticle dimensions.
Q4: What analytical techniques are commonly used to study Acid Yellow 38 and its interactions?
A4: Various analytical techniques are employed to investigate Acid Yellow 38 and its interactions. UV-vis spectroscopy is crucial for monitoring the dye's photoisomerization and quantifying its concentration. [, ] Dynamic and static light scattering provide information about particle size and assembly behavior in solution. [, ] Isothermal titration calorimetry helps determine thermodynamic parameters associated with dye binding, like enthalpy and entropy changes. [, ] Atomic force microscopy offers visualization and size characterization of the nanoparticles formed. [] Zeta potential measurements provide insight into the electrostatic stabilization of the assemblies. [] These techniques, used individually or in combination, offer a comprehensive understanding of Acid Yellow 38's properties and its interactions with other molecules.
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